1-(2,4-dimethylbenzyl)-4-(3-methoxyphenyl)piperazine hydrochloride

• IUPAC Name: 1-[(2,4-dimethylphenyl)methyl]-4-(3-methoxyphenyl)piperazine;hydrochloride
• InChI: InChI=1S/C20H26N2O.ClH/c1-16-7-8-18(17(2)13-16)15-21-9-11-22(12-10-21)19-5-4-6-20(14-19)23-3;/h4-8,13-14H,9-12,15H2,1-3H3;1H
• InChI Key: AXOCPZJDDOWWIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CN2CCN(CC2)C3=CC(=CC=C3)OC)C.Cl
• Molecular Formula: C20H27ClN2O
• Molecular Weight: 346.9 g/mol

Description

1-(2,4-dimethylbenzyl)-4-(3-methoxyphenyl)piperazine hydrochloride is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. It is a piperazine derivative that exhibits various biochemical and physiological effects, making it an attractive candidate for drug development.

Mechanism of Action

The mechanism of action of 1-(2,4-dimethylbenzyl)-4-(3-methoxyphenyl)piperazine hydrochloride is not fully understood. However, it is believed to act as a serotonin receptor agonist, specifically targeting the 5-HT1A receptor. This receptor is involved in the regulation of mood, anxiety, and pain perception. By activating this receptor, 1-(2,4-dimethylbenzyl)-4-(3-methoxyphenyl)piperazine hydrochloride may modulate the levels of neurotransmitters in the brain, leading to its therapeutic effects.
Biochemical and Physiological Effects:
1-(2,4-dimethylbenzyl)-4-(3-methoxyphenyl)piperazine hydrochloride has been shown to exhibit various biochemical and physiological effects. It has been shown to increase the levels of neurotransmitters such as serotonin and dopamine in the brain, leading to its antidepressant and anxiolytic effects. Additionally, it has been shown to decrease the levels of inflammatory cytokines, leading to its anti-inflammatory effects. It has also been shown to modulate the levels of pain perception, leading to its analgesic effects.

Advantages and Limitations for Lab Experiments

1-(2,4-dimethylbenzyl)-4-(3-methoxyphenyl)piperazine hydrochloride has several advantages for lab experiments. It exhibits potent and selective activity, making it a useful tool for studying the serotonin receptor system. Additionally, it has been shown to have low toxicity, making it a safe compound for in vitro and in vivo studies. However, its limited solubility in water and other solvents may pose a challenge for its use in some experiments.

Future Directions

Further research is needed to fully understand the mechanism of action of 1-(2,4-dimethylbenzyl)-4-(3-methoxyphenyl)piperazine hydrochloride and its potential therapeutic applications. Future studies should focus on optimizing the synthesis method to increase the yield of the product. Additionally, further studies are needed to investigate the potential of this compound in the treatment of mental disorders, pain, and inflammation. Studies should also investigate the potential of this compound in combination with other drugs for enhanced therapeutic effects.

Synthesis Methods

The synthesis of 1-(2,4-dimethylbenzyl)-4-(3-methoxyphenyl)piperazine hydrochloride involves the reaction of 1-(2,4-dimethylbenzyl)piperazine with 3-methoxybenzaldehyde in the presence of hydrochloric acid. The reaction takes place under reflux conditions for several hours, followed by purification and isolation of the product. The yield of the product is dependent on the reaction conditions, and optimization of the reaction parameters is necessary to obtain a high yield.

Scientific Research Applications

1-(2,4-dimethylbenzyl)-4-(3-methoxyphenyl)piperazine hydrochloride has been extensively studied for its potential therapeutic applications in various diseases. It exhibits antipsychotic, antidepressant, and anxiolytic activities, making it a promising candidate for the treatment of mental disorders. Additionally, it has been shown to have analgesic and anti-inflammatory effects, making it a potential candidate for the treatment of pain and inflammation.